Cas no 251097-14-0 (4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide)

• Product Name: 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide
• CAS No: 251097-14-0
• MF: C₁₇H₁₇FN₂O
• MW: 284.328087568283
• MDL: MFCD00173014
• CID: 5184926
• Update Time: 2025-05-26

4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide

• MDL： MFCD00173014
• Inchi： 1S/C17H17FN2O/c18-14-5-3-13(4-6-14)17(21)19-15-7-9-16(10-8-15)20-11-1-2-12-20/h3-10H,1-2,11-12H2,(H,19,21)
• InChI Key： IBQUTLUPBVMPSD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC2)C=C1)(=O)C1=CC=C(F)C=C1

Additional information on 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide

4-Fluoro-N-(4-Pyrrolidin-1-ylphenyl)benzamide: A Comprehensive Overview

4-Fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide (CAS No. 251097-14-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted benzamide moiety and a pyrrolidine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The fluorine atom in the 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide molecule plays a crucial role in modulating its physicochemical properties, such as lipophilicity and metabolic stability. Fluorine substitution is a common strategy in drug design to enhance the pharmacokinetic properties of lead compounds, making them more suitable for clinical development. Recent studies have shown that fluorinated compounds often exhibit improved bioavailability and reduced susceptibility to metabolic degradation, which are essential attributes for effective drug candidates.

The pyrrolidine ring in 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide is another key structural feature that contributes to its biological activity. Pyrrolidine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. This versatility makes them valuable scaffolds in the discovery of new therapeutic agents. For instance, pyrrolidine-based compounds have been investigated for their potential as inhibitors of enzymes involved in neurodegenerative diseases and cancer.

In the context of medicinal chemistry, 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide has been studied for its potential as a neuroprotective agent. Preclinical research has demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating specific signaling pathways. These findings suggest that 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide may have therapeutic potential in treating conditions such as Alzheimer's disease, Parkinson's disease, and ischemic stroke.

Furthermore, 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide has shown promise as an anti-inflammatory agent. In vitro studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are key factors in the pathogenesis of inflammatory diseases. These properties make it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide has also been evaluated in animal models. In vivo studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring that the drug can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide. Clinical trials are currently underway to assess its efficacy and safety in human subjects. These trials will provide valuable insights into the compound's therapeutic window and potential side effects, which are essential for advancing it through the drug development pipeline.

In conclusion, 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide (CAS No. 251097-14-0) is a promising compound with a unique chemical structure that offers significant potential for various therapeutic applications. Its combination of fluorine substitution and pyrrolidine ring provides a robust foundation for further exploration in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, 4-fluoro-N-(4-pyrrolidin-1-ylphenyl)benzamide remains an exciting area of focus for scientists and researchers working towards the development of novel therapeutic agents.